1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H24N4O5/c1-2-31-19-9-7-17(8-10-19)25-21(27)15-20(22(25)28)24-13-11-23(12-14-24)16-3-5-18(6-4-16)26(29)30/h3-10,20H,2,11-15H2,1H3
• InChI Key: WGDVSPVOMOHVNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H24N4O5
• Molecular Weight: 424.4 g/mol

Description

1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a member of the pyrrolidinedione family and is commonly referred to as EPPNP. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-pyrrolidinedione is not fully understood. However, it is believed to act on the GABAergic and serotonergic systems in the brain. It has been shown to enhance the binding of GABA to its receptors and increase the release of serotonin in the brain.
Biochemical and Physiological Effects:
1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to have several biochemical and physiological effects. It has been shown to reduce anxiety and depression in animal models. It has also been shown to possess anticonvulsant properties and reduce the severity and frequency of seizures.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-pyrrolidinedione in lab experiments is its potent therapeutic effects. It has been shown to possess a wide range of therapeutic properties and can be used to study various neurological disorders. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures while handling this compound.

Future Directions

There are several future directions for the study of 1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-pyrrolidinedione. One of the main directions is the development of new therapeutic applications for this compound. It has shown promise in the treatment of various neurological disorders, and further research is needed to explore its full potential. Another future direction is the study of the compound's mechanism of action. A better understanding of how this compound works can lead to the development of more effective treatments for neurological disorders.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-pyrrolidinedione involves the reaction of 4-(4-nitrophenyl)-1-piperazinecarboxylic acid with ethyl 4-chloroacetoacetate in the presence of a base. The resulting intermediate is then reacted with 4-ethoxyaniline to obtain the final product.

Scientific Research Applications

1-(4-ethoxyphenyl)-3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications. It has been shown to possess anticonvulsant, anxiolytic, and antidepressant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.